Neopentyl 3,5-dichloro-4-fluorobenzoate

• Molecular Formula: C12H13Cl2FO2
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 2,2-dimethylpropyl 3,5-dichloro-4-fluorobenzoate
• InChI: InChI=1S/C12H13Cl2FO2/c1-12(2,3)6-17-11(16)7-4-8(13)10(15)9(14)5-7/h4-5H,6H2,1-3H3
• InChI Key: QACVZTLSNLCYCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)COC(=O)C1=CC(=C(C(=C1)Cl)F)Cl

Description

Neopentyl 3,5-dichloro-4-fluorobenzoate is a useful research compound. Its molecular formula is C12H13Cl2FO2 and its molecular weight is 279.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reaction was conducted in the same manner as in Example 1 for 6 hours by using 8.9 g (30 mmol) of neopentyl 3,4,5-trichlorobenzoate instead of neopentyl 2,3,4,5-tetrachlorobenzoate in Example 1, 2.6 g (45 mmol) of spray-dried potassium fluoride, 1.3 g (3 mmol) of tetraphenyl phosphonium bromide and 9 g of anhydrous sulfolane. The post-treatment was conducted in the same manner, followed by distillation under reduced pressure to obtain 5.3 g of neopentyl 3,5-dichloro-4-fluorobenzoate. Further, the distillation residue was subjected to silica gel column chromatography and eluted with benzene to obtain 2.0 g of neopentyl 3,5-dichloro-4-fluorobenzoate as slightly yellow plates. The combined yield was 87%. The physical properties are shown below.